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Compound of Interest

Compound Name: Fmoc-D-Glu(OtBu)-OH

Cat. No.: B557683 Get Quote

An In-depth Technical Guide to Fmoc-D-Glu(OtBu)-OH: Core Properties

For researchers, scientists, and professionals in drug development, a precise understanding of

the chemical properties of reagents is paramount. Fmoc-D-Glu(OtBu)-OH is a crucial building

block in solid-phase peptide synthesis (SPPS). This guide provides core technical data on its

molecular weight and formula.

Physicochemical Data
Fmoc-D-Glu(OtBu)-OH, also known as N-α-Fmoc-D-glutamic acid γ-t-butyl ester, is a

derivative of the amino acid D-glutamic acid.[1] The N-terminal is protected by a

fluorenylmethyloxycarbonyl (Fmoc) group, and the side chain's carboxyl group is protected by a

tert-butyl (OtBu) ester.[1] This strategic protection is essential for controlled, sequential peptide

chain elongation.[1][2]

The quantitative properties of Fmoc-D-Glu(OtBu)-OH are summarized below.

Property Value Source

Molecular Formula C₂₄H₂₇NO₆ [1][2][3][4]

Molecular Weight 425.47 g/mol [2][3][4][5]

Exact Mass 425.183838 u [5]

CAS Number 104091-08-9 [1][3]
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Structural and Property Relationship
The molecular structure dictates the compound's properties and its application in peptide

synthesis. The relationship between the compound and its key identifiers is visualized below.

Chemical Properties

Fmoc-D-Glu(OtBu)-OH

Formula:
C₂₄H₂₇NO₆ has

Molecular Weight:
425.47 g/mol

 has
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 identified by

Click to download full resolution via product page

Caption: Core properties of Fmoc-D-Glu(OtBu)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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